Cas no 207730-78-7 (5-(1H-Tetrazol-1-yl)isophthalic acid)

5-(1H-Tetrazol-1-yl)isophthalic acid structure
207730-78-7 structure
Product Name:5-(1H-Tetrazol-1-yl)isophthalic acid
CAS No:207730-78-7
MF:C9H6N4O4
MW:234.168341159821
MDL:MFCD11108897
CID:4524206
PubChem ID:42570229
Update Time:2025-04-24

5-(1H-Tetrazol-1-yl)isophthalic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(1H-Tetrazol-1-yl)isophthalic acid
    • 5-(1H-tetrazol-1-yl)-1,3-benzenedicarboxylic acid
    • 1,3-Benzenedicarboxylic acid, 5-(1H-tetrazol-1-yl)-
    • NS-03098
    • 5-(1H-tetrazol-1-yl)benzene-1,3-dicarboxylic acid
    • 5-(tetrazol-1-yl)benzene-1,3-dicarboxylic acid
    • BBL031816
    • STK719882
    • 5-(1H-tetrazol-1-yl)isophthalicacid
    • 207730-78-7
    • SCHEMBL15569573
    • ALBB-015853
    • CS-0267990
    • MFCD11108897
    • 5-(1H-1,2,3,4-tetrazol-1-yl)benzene-1,3-dicarboxylic acid
    • AKOS005175140
    • EN300-186445
    • H31304
    • MDL: MFCD11108897
    • Inchi: 1S/C9H6N4O4/c14-8(15)5-1-6(9(16)17)3-7(2-5)13-4-10-11-12-13/h1-4H,(H,14,15)(H,16,17)
    • InChI Key: LTXHNRONGYGYOW-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C(=O)O)C=C(C=1)N1C=NN=N1)=O

Computed Properties

  • Exact Mass: 234.03890469g/mol
  • Monoisotopic Mass: 234.03890469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 118Ų

5-(1H-Tetrazol-1-yl)isophthalic acid Security Information

  • HazardClass:IRRITANT

5-(1H-Tetrazol-1-yl)isophthalic acid Pricemore >>

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